Cas no 128759-79-5 (1,6-Hexanediol, mononitrate)

• Product Name: 1,6-Hexanediol, mononitrate
• CAS No: 128759-79-5
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 1223536
• Update Time: 2024-08-03

1,6-Hexanediol, mononitrate Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediol, mononitrate
• 1,6-Hexanediol, 1-nitrate

• Inchi： 1S/C6H13NO4/c8-5-3-1-2-4-6-11-7(9)10/h8H,1-6H2
• InChI Key： RWHOTTRMDQXOPY-UHFFFAOYSA-N
• SMILES： C(O[N+]([O-])=O)CCCCCO

Computed Properties

• Exact Mass: 163.08449

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 249.3±23.0 °C(Predicted)
• PSA: 72.6
• pka: 15.16±0.10(Predicted)